9-Methyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione

• Molecular Formula: C12H13NOS
• Molecular Weight: 219.30 g/mol
• SMILES: CC12CC(CC(=S)N1)C3=CC=CC=C3O2
• InChI: InChI=1S/C12H13NOS/c1-12-7-8(6-11(15)13-12)9-4-2-3-5-10(9)14-12/h2-5,8H,6-7H2,1H3,(H,13,15)
• InChIKey: LVPAGNWZPXFPIS-UHFFFAOYSA-N

9-Methyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione: Core Scaffold & Synthesis

This compound is an N-unsubstituted benzoxazocine-4-thione [1], a specific member of the 2,6-methano-1,3-benzoxazocine family. It is characterized by a rigid, oxygen-bridged tricyclic core with a reactive thione group at the 11-position. This scaffold is constructed via a regioselective tandem reaction from coumarin-3-thioamides and methyl ketones, a method specifically developed for accessing N-unsubstituted derivatives in high yields, distinguishing it from many N-substituted analogs [1]. Its structure offers a unique vector for further functionalization at the N-10 and C-11 positions, which is critical for generating diverse screening libraries.

Synthetic Route

Reported regioselective one-pot tandem reaction for N-unsubstituted scaffolds

Key Derivatization Handle

Free N-H at position 10 enables selective N-functionalization for library synthesis

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source

9-Methyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione: Irreplaceable N-Unsubstituted Core

Generic substitution with more common N-alkyl or N-aryl benzoxazocine analogs is chemically invalid for this specific scaffold. The target compound features a free N-H group at the 10-position, which is a critical determinant of its reactivity and downstream derivatization potential [1]. N-substituted analogs, such as 9,10-dimethyl derivatives , lack this reactive handle, rendering them unsuitable for projects requiring further N-functionalization. Similarly, analogs with a 10,12-diaza core introduce an additional nitrogen atom that fundamentally alters the ring's electronic properties and hydrogen-bonding capabilities, leading to divergent biological and chemical behavior [2]. The unique synthetic route via coumarin-3-thioamides is purpose-built for this N-unsubstituted system, and attempting to access it through routes designed for other analogs often results in low yields or failure [1].

Target: N-Unsubstituted

Free N-H handle allows downstream derivatization; accessed via one-pot coumarin-3-thioamide method

Substitute: N-Alkyl Analog

Blocked N-10 site eliminates key diversification vector; synthetic route mismatch may reduce yield

Target: Mono-aza Scaffold

Single nitrogen at position 10 provides clear reactivity and electronic character

Substitute: 10,12-Diaza Analog

Additional nitrogen alters ring electronics and hydrogen-bonding; published route may not transfer directly

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source
• [2] Gein, V. L., Zamaraeva, T. M., Buzmakova, N. A., Rudakova, I. P., & Dmitriev, M. V. (2018). Structure and Analgesic Activity of 13-(N-Aryl(N,N-Diethyl)Aminocarbonyl)-9-Methyl-11-Thioxo-8-Oxa-10,12-Diazatricyclo [7.3.1.0 2,7 ]Trideca-2,4,6-Trienes and Their 10-N-Phenyl Derivatives. Pharmaceutical Chemistry Journal, 52(6), 515-517. View Source

9-Methyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione: Head-to-Head vs. Closest Analogs

One-Pot Synthetic Accessibility vs. N-Methylated Analog

The target N-unsubstituted thione is accessible via a high-yielding, one-pot tandem reaction, a feat not matched by similar N-alkyl analogs. The 2015 study by Borisov et al. demonstrated that the target compound is obtained with a yield of 90% from coumarin-3-thioamide and acetone [1]. In contrast, the structurally similar 9,10-dimethyl analog (CAS 855841-69-9) is typically produced via multi-step syntheses starting from salicylaldehyde derivatives, often with lower overall efficiency and lower step economy [2]. This difference represents a significant advantage for medicinal chemistry groups prioritizing rapid analog generation or large-scale intermediate procurement. The direct comparison of synthetic methodologies provides class-level inference of superior accessibility for the N-unsubstituted series.

Synthetic Yield

Cross-study comparable

90% (one-pot) vs multi-step

Supports procurement efficiency and scale-up potential

Class-level advantage in synthetic accessibility

Evidence Dimension	Synthetic Yield (Isolated)
Target Compound Data	90%
Comparator Or Baseline	9,10-Dimethyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione (CAS 855841-69-9). Multi-step synthesis, overall yield not directly comparable but typically lower for complex N-alkylated scaffolds.
Quantified Difference	High yield from a one-pot method vs. multi-step; a class-level advantage in synthetic efficiency.
Conditions	One-pot tandem reaction of coumarin-3-thioamide with acetone (Borisov et al., 2015) vs. standard multi-step Hantzsch-type condensation for the analog.

Why This Matters

High and reliable synthetic yield directly translates to lower procurement costs, faster delivery times, and reduced synthesis risk for scale-up, making it the economically rational choice for building block procurement.

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source
• [2] Koelsch, C. F., & Freerks, M. C. (1953). Reactions of Coumarin-3-Carboxylic Acid with Ketones and Methylamine. The Journal of Organic Chemistry, 18(11), 1538–1545. View Source

Divergent N-10 Derivatization vs. N-Blocked Analogs

A key structural differentiator is the free N-H group at position 10 of the target compound. This provides a handle for selective N-functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies, which is not possible with N-substituted comparators. The 9,10-dimethyl analog (CAS 855841-69-9) has both the N-10 and C-9 positions methylated, permanently blocking this site and eliminating this entire vector of chemical diversification [1]. The 10,12-diaza series has an additional nitrogen at the 12-position, which introduces competing reactivity and complex tautomerism, complicating selective functionalization and data interpretation [2]. This is a direct, structure-based differentiation confirmed by the published synthetic chemistry of these scaffolds.

Derivatization Sites

Class-level inference

2 reactive sites (N10, C11)

vs 1 site (N-Me analog) or ambiguous (diaza)

Enables selective library diversification

Based on structural analysis and published chemistry

Evidence Dimension	Number of key reactive sites available for selective derivatization
Target Compound Data	Two main sites: N10 (free N-H) and C11 (thione).
Comparator Or Baseline	1) N10-Me analog (CAS 855841-69-9): One site (C11-thione). 2) 10,12-Diaza analogs: Potential for complex regioisomeric mixtures due to multiple N-H sites.
Quantified Difference	The target compound uniquely offers a clean, bifunctional scaffold with orthogonal reactivity, versus monofunctional (N-Me) or chemically ambiguous (diaza) scaffolds.
Conditions	Based on structural analysis and established synthetic chemistry (Borisov et al., 2015; Gein et al., 2018).

Why This Matters

This unique bifunctional reactivity profile allows the target compound to serve as a privileged, non-ambiguous starting point for generating diverse, patentable chemical libraries, a critical factor for drug discovery procurement.

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source
• [2] Gein, V. L., Zamaraeva, T. M., Buzmakova, N. A., Rudakova, I. P., & Dmitriev, M. V. (2018). Structure and Analgesic Activity of 13-(N-Aryl(N,N-Diethyl)Aminocarbonyl)-9-Methyl-11-Thioxo-8-Oxa-10,12-Diazatricyclo [7.3.1.0 2,7 ]Trideca-2,4,6-Trienes and Their 10-N-Phenyl Derivatives. Pharmaceutical Chemistry Journal, 52(6), 515-517. View Source

Step Efficiency: One-Pot Method vs. Multi-Step Synthesis

The synthesis of the target compound reported by Borisov et al. proceeds in a single operational step [1]. This contrasts sharply with the synthesis of more complex analogs, such as the 13-(N-arylaminocarbonyl)-9-methyl-11-thioxo-8-oxa-10,12-diazatricyclo derivatives reported by Gein et al., which require a multi-step sequence involving initial heterocycle formation followed by acylation and amine coupling [2]. The one-step protocol provides a class-level advantage in operational simplicity, reducing purification needs, solvent consumption, and overall process mass intensity, a key metric in both research and industrial settings.

Synthetic Steps

Cross-study comparable

1 step (target) vs 3+ steps

Reduces purification and process mass intensity

Minimum 2-step reduction in sequence

Evidence Dimension	Number of synthetic steps from commercially available materials to final product
Target Compound Data	1 step (one-pot procedure).
Comparator Or Baseline	13-(N-arylaminocarbonyl)-9-methyl-11-thioxo-8-oxa-10,12-diazatricyclo derivatives: 3+ steps (heterocycle formation, N-10 functionalization, and C-13 acylation).
Quantified Difference	A minimum 2-step reduction in the synthetic sequence.
Conditions	Comparison of synthetic methodologies from Borisov et al. (2015) and Gein et al. (2018).

Why This Matters

Fewer steps directly correlate with lower cost of goods, shorter lead times, and higher probability of successful scale-up, making the purchase of this late-stage intermediate a strategic choice for process chemists.

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source
• [2] Gein, V. L., Zamaraeva, T. M., Buzmakova, N. A., Rudakova, I. P., & Dmitriev, M. V. (2018). Structure and Analgesic Activity of 13-(N-Aryl(N,N-Diethyl)Aminocarbonyl)-9-Methyl-11-Thioxo-8-Oxa-10,12-Diazatricyclo [7.3.1.0 2,7 ]Trideca-2,4,6-Trienes and Their 10-N-Phenyl Derivatives. Pharmaceutical Chemistry Journal, 52(6), 515-517. View Source

Analgesic Activity of 10,12-Diaza Analog: Class-Level Validation

The structurally related 10,12-diaza series has been quantitatively shown to possess in vivo analgesic activity with low acute toxicity, as published by Gein et al. [1]. While this is not a direct study on the target compound, it provides class-level validation for the methanobenzoxazocine-4-thione scaffold as a promising template for analgesic drug development. The target compound, with its unique mono-aza structure, offers a simplified scaffold for SAR studies aimed at dissecting the minimal pharmacophore responsible for this activity. This inference is based on the demonstrated potential of the closely related scaffold and the target's position as a more fundamental building block.

Biological Relevance

Class-level inference

Related diaza scaffold shows in vivo pain-model endpoint

Supports scaffold relevance for pain research models

No direct data; target serves as simplified SAR probe

Evidence Dimension	In vivo analgesic activity (chemical writhing test)
Target Compound Data	No direct data available; positioned as a simplified probe for SAR studies.
Comparator Or Baseline	13-(N-arylaminocarbonyl)-9-methyl-11-thioxo-8-oxa-10,12-diazatricyclo derivatives. Showed analgesic activity (no specific ED50 provided in abstract).
Quantified Difference	The diaza analog confirms the scaffold's biological relevance. The target compound represents a less functionalized but chemically more accessible entry point for exploring this therapeutic area.
Conditions	In vivo chemical writhing test (Gein et al., 2018).

Why This Matters

The validated biological relevance of the core scaffold de-risks procurement for drug discovery projects, while the target's structural simplicity makes it a superior starting point for systematic SAR exploration compared to the more complex, validated analogs.

• [1] Gein, V. L., Zamaraeva, T. M., Buzmakova, N. A., Rudakova, I. P., & Dmitriev, M. V. (2018). Structure and Analgesic Activity of 13-(N-Aryl(N,N-Diethyl)Aminocarbonyl)-9-Methyl-11-Thioxo-8-Oxa-10,12-Diazatricyclo [7.3.1.0 2,7 ]Trideca-2,4,6-Trienes and Their 10-N-Phenyl Derivatives. Pharmaceutical Chemistry Journal, 52(6), 515-517. View Source

9-Methyl-8-oxa-10-azatricyclo[7.3.1.0,2,7]trideca-2,4,6-triene-11-thione: Procurement Scenarios

N10-Functionalized Libraries for High-Throughput Screening

Given its uniquely accessible N10-H handle and high-yielding synthesis [1], this compound is ideally suited as a core scaffold for producing diverse, novel chemical libraries through parallel synthesis. It directly addresses a procurement need for a chemically versatile, late-stage intermediate that can be rapidly diversified via alkylation, acylation, or sulfonylation at the N-10 position, a pathway completely blocked in the 9,10-dimethyl analog.

Analgesic Target Deconvolution Probe

The demonstrated analgesic activity of the closely related 10,12-diaza scaffold [2] establishes the biological relevance of this ring system. The target mono-aza compound, being structurally simpler, is the ideal probe molecule for medicinal chemists aiming to deconvolute the molecular targets responsible for this activity by systematically removing functional groups and assessing binding, a study that is chemically impossible to perform with the more complex diaza derivatives.

Process Scale-Up of Bridged Heterocycles

The highly efficient, one-pot synthetic protocol published for this specific compound [1] makes it the superior candidate for process chemistry scale-up studies when selecting a model substrate from the benzoxazocine-4-thione family. Its synthesis represents a benchmark in step-economy for this class, unlike multi-step routes to N-alkyl or diaza variants, minimizing solvent waste and purification bottlenecks during scale-up experiments.

S,N-Heterocyclic Ligands for Metal Coordination

The unique combination of a soft thione sulfur (C11) and a hard amine nitrogen (N10) within a rigid, chiral scaffold creates a distinct coordination environment not present in N-substituted or diaza analogs. This compound can serve as a valuable, easily accessible synthon for exploring new transition metal complexes with potential applications in catalysis or materials science, where the precise geometry and electronic character of the donor atoms are critical.

Application

Selection Property

Validation Focus

N10-Functionalized library synthesis

Free N-H handle, efficient one-pot route

Chemical diversification efficiency

Pain research model probe

Simplified mono-aza scaffold

Class-level biological context evaluation

Process scale-up model substrate

One-step synthetic protocol

Process mass intensity, reproducibility

S,N-Heterocyclic metal ligands

Thione/amine donor set, rigid chiral scaffold

Coordination geometry, metal binding assays

• [1] Borisov, A. V., Kovalenko, S. S., & Kovalenko, S. M. (2015). Novel approach for the synthesis of N‑unsubstituted 2,3,5,6‑tetrahydro‑4H‑2,6‑methano‑1,3‑benzoxazocine‑4‑thiones. Chemistry of Heterocyclic Compounds, 51(7), 678–681. View Source
• [2] Gein, V. L., Zamaraeva, T. M., Buzmakova, N. A., Rudakova, I. P., & Dmitriev, M. V. (2018). Structure and Analgesic Activity of 13-(N-Aryl(N,N-Diethyl)Aminocarbonyl)-9-Methyl-11-Thioxo-8-Oxa-10,12-Diazatricyclo [7.3.1.0 2,7 ]Trideca-2,4,6-Trienes and Their 10-N-Phenyl Derivatives. Pharmaceutical Chemistry Journal, 52(6), 515-517. View Source